Cas no 50886-34-5 (Pyrazinecarbonyl chloride, 5-methyl- (9CI))

• Product Name: Pyrazinecarbonyl chloride, 5-methyl- (9CI)
• CAS No: 50886-34-5
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• CID: 855635
• Update Time: 2026-04-29

Pyrazinecarbonyl chloride, 5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarbonyl chloride, 5-methyl- (9CI)
• 5-methyl-2-Pyrazinecarbonyl chloride
• 5-methylpyrazine-2-carbonyl chloride

• Inchi： InChI=1S/C6H5ClN2O/c1-4-2-9-5(3-8-4)6(7)10/h2-3H,1H3
• InChI Key： CPFGMBPQPQLNJK-UHFFFAOYSA-N
• SMILES： CC1=NC=C(C(=O)Cl)N=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Additional information on Pyrazinecarbonyl chloride, 5-methyl- (9CI)

Pyrazinecarbonyl chloride, 5-methyl- (9CI): A Key Intermediate in Modern Pharmaceutical Synthesis

Pyrazinecarbonyl chloride, 5-methyl- (9CI), identified by its CAS number 50886-34-5, is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound, with its unique structural and chemical properties, has garnered attention in the field of medicinal chemistry due to its versatile applications. The presence of a pyrazine core and a carbonyl chloride functional group makes it a valuable building block for the development of novel therapeutic agents.

The pyrazine moiety is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4. This structural feature imparts distinct electronic and steric properties, making it an attractive scaffold for drug design. The carbonyl chloride group, on the other hand, is highly reactive and serves as a crucial electrophile in various organic transformations. These characteristics combine to make Pyrazinecarbonyl chloride, 5-methyl- (9CI) a powerful tool in synthetic chemistry.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. Pyrazinecarbonyl chloride, 5-methyl- (9CI) has emerged as a key intermediate in the synthesis of such inhibitors. Its reactivity allows for the facile introduction of diverse functional groups, enabling the creation of complex molecular architectures. This flexibility is particularly valuable in the design of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

One of the most notable applications of Pyrazinecarbonyl chloride, 5-methyl- (9CI) is in the synthesis of peptide mimetics. Peptides are an important class of therapeutic agents due to their high specificity and biological activity. However, their susceptibility to enzymatic degradation limits their clinical use. By incorporating Pyrazinecarbonyl chloride, 5-methyl- (9CI) into peptide-like structures, chemists can enhance their stability and bioavailability. Recent studies have demonstrated its utility in creating peptidomimetics that mimic the binding pockets of target proteins, thereby improving drug efficacy.

The reactivity of the carbonyl chloride group also makes Pyrazinecarbonyl chloride, 5-methyl- (9CI) a valuable reagent in cross-coupling reactions. These reactions are fundamental to modern organic synthesis and have numerous applications in pharmaceutical manufacturing. For instance, they can be used to construct carbon-carbon bonds, which are essential for creating complex molecular frameworks. The ability to perform these reactions under mild conditions makes Pyrazinecarbonyl chloride, 5-methyl- (9CI) an attractive choice for synthetic chemists.

In addition to its role in drug synthesis, Pyrazinecarbonyl chloride, 5-methyl- (9CI) has found applications in materials science. Its unique chemical properties make it suitable for the preparation of advanced materials with tailored functionalities. For example, it can be used to synthesize polymers with specific thermal and mechanical properties. These materials have potential applications in electronics, coatings, and other high-tech industries.

The latest research on Pyrazinecarbonyl chloride, 5-methyl- (9CI) has focused on its role in green chemistry initiatives. There is a growing demand for sustainable synthetic methods that minimize waste and reduce environmental impact. Pyrazinecarbonyl chloride, 5-methyl- (9CI) can be incorporated into catalytic systems that promote efficient reactions with high yields and minimal byproducts. This aligns with the broader goal of developing greener alternatives to traditional synthetic approaches.

The versatility of Pyrazinecarbonyl chloride, 5-methyl- (9CI) is further highlighted by its use in combinatorial chemistry. Combinatorial methods allow for the rapid generation of large libraries of compounds for screening purposes. This approach is particularly useful in drug discovery pipelines where high-throughput screening is employed to identify lead compounds. Pyrazinecarbonyl chloride, 5-methyl- (9CI) serves as a key building block in these libraries, enabling the exploration of diverse chemical space.

In conclusion, Pyrazinecarbonyl chloride, 5-methyl- (9CI) is a multifaceted compound with significant applications in pharmaceutical synthesis and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists working on drug development and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further.